(2E)-N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]-3-phenylprop-2-enamide

• IUPAC Name: (E)-N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C27H23NO5/c1-17-21-12-11-20(28-25(29)14-9-18-7-5-4-6-8-18)16-23(21)33-27(17)26(30)19-10-13-22(31-2)24(15-19)32-3/h4-16H,1-3H3,(H,28,29)/b14-9+
• InChI Key: TWNYSKFKTOHKNK-NTEUORMPSA-N
• Canonical SMILES: CC1=C(OC2=C1C=CC(=C2)NC(=O)C=CC3=CC=CC=C3)C(=O)C4=CC(=C(C=C4)OC)OC
• Isomeric SMILES: CC1=C(OC2=C1C=CC(=C2)NC(=O)/C=C/C3=CC=CC=C3)C(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C27H23NO5
• Molecular Weight: 441.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a benzofuran core, which is a type of heterocyclic compound (a ring structure containing atoms of at least two different elements). This core is substituted with a 3,4-dimethoxybenzoyl group and a phenylprop-2-enamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the 3,4-dimethoxybenzoyl group could potentially be introduced using 3,4-dimethoxybenzoyl chloride.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzofuran core provides a rigid, planar structure, while the various substituents add complexity and may influence the compound’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the amide group could participate in condensation reactions, while the aromatic rings could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of aromatic rings and polar functional groups could impact its solubility, melting point, and other properties.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. It could potentially interact with biological systems in a variety of ways, depending on its structure and the presence of certain functional groups.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific information.